![molecular formula C21H18N2O B5647075 N-(10,11-dihydro-5H-dibenzo[b,f]azepin-3-yl)benzamide](/img/structure/B5647075.png)
N-(10,11-dihydro-5H-dibenzo[b,f]azepin-3-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related dibenzoazepine derivatives often involves palladium-catalyzed double C-H bond activation or starting from commercially available precursors such as 2-bromotoluenes. For instance, a method for the synthesis of 5H-Dibenzo[c,e]azepine-5,7(6H)-diones from simple benzamides has been developed, showcasing the palladium-catalyzed homocoupling of benzamides via ortho-selective double C-H bond activation (Kondapalli et al., 2017). Another approach described the facile synthesis of substituted 10,11-dihydro-5H-dibenz[b,f]azepines, which are key synthons in the syntheses of pharmaceutically active compounds, starting from commercially available 2-bromotoluenes or 2-nitrotoluenes (Jørgensen et al., 1999).
Molecular Structure Analysis
The molecular structure of such compounds, including the analysis of diastereoisomeric forms, reveals the complexity and versatility of dibenzoazepine derivatives. For example, the synthesis and structural analysis of diastereoisomeric forms of 11-ethyl-6,11-dihydro-5H-dibenzo[b,e]azepine-6-carboxamide highlight the potential utility of these molecules in synthesizing analogues of anti-allergenic, antidepressant, and antihistaminic drugs (Acosta Quintero et al., 2016).
Chemical Reactions and Properties
The chemical reactivity and properties of N-(10,11-dihydro-5H-dibenzo[b,f]azepin-3-yl)benzamide derivatives can be investigated through various reactions, including the synthesis of nitrogen–arsenic heterocycles and the exploration of cation radicals through oxidative coupling. Research has shown that reactions involving o-lithio-N-(o-lithiobenzyl)aniline and dichloro(phenyl) arsine can lead to the formation of 10,11-dihydro-5-phenyl-5H-dibenzo[b,f][1,4]azarsepine in low yield (Earley et al., 1970).
Physical Properties Analysis
The analysis of physical properties, including solubility, melting point, and crystal structure, provides insights into the compound's behavior under different conditions. While specific studies on N-(10,11-dihydro-5H-dibenzo[b,f]azepin-3-yl)benzamide were not found in this search, related research often involves X-ray crystallography and spectroscopic methods to determine these properties.
Chemical Properties Analysis
Chemical properties such as acidity, basicity, reactivity with other chemical agents, and stability under various conditions are crucial for understanding the applications and handling of N-(10,11-dihydro-5H-dibenzo[b,f]azepin-3-yl)benzamide. Studies on related compounds, such as the synthesis and reactivity of dibenz[b,f]azepine derivatives with various reagents, help in understanding these aspects (Beresford et al., 1974).
properties
IUPAC Name |
N-(6,11-dihydro-5H-benzo[b][1]benzazepin-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N2O/c24-21(17-7-2-1-3-8-17)22-18-13-12-16-11-10-15-6-4-5-9-19(15)23-20(16)14-18/h1-9,12-14,23H,10-11H2,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OCTASHIJMBYMQQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC=CC=C2NC3=C1C=CC(=C3)NC(=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(10,11-dihydro-5H-dibenzo[b,f]azepin-3-yl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.